2-{[3-(4-ethoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]thio}-N-phenylacetamide

• IUPAC Name: 2-[[3-(4-ethoxyphenyl)-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C26H25N3O3S2/c1-2-32-19-14-12-18(13-15-19)29-25(31)23-20-10-6-7-11-21(20)34-24(23)28-26(29)33-16-22(30)27-17-8-4-3-5-9-17/h3-5,8-9,12-15H,2,6-7,10-11,16H2,1H3,(H,27,30)
• InChI Key: GKFBVTZBIIXIMY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC(=O)NC4=CC=CC=C4)SC5=C3CCCC5
• Molecular Formula: C26H25N3O3S2
• Molecular Weight: 491.6 g/mol

Description

This compound belongs to a class of molecules that feature benzothieno[2,3-d]pyrimidinyl moieties, often characterized by their synthesis through the condensation of specific building blocks, including chloroacetamides and electrophilic derivatives. These molecules are interesting for their diverse biological activities and chemical properties.

Synthesis Analysis

The synthesis of related benzothieno[2,3-d]pyrimidinone derivatives often involves the use of N-aryl-2-chloroacetamides as electrophilic components for cyclization reactions. For example, Janardhan et al. (2014) described the synthesis of fused thiazolo[3,2-a]pyrimidinones using doubly electrophilic building blocks, resulting in compounds with confirmed structures through analytical, spectral, and X-ray crystallography studies (Janardhan et al., 2014).

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated the synthesis of novel thienopyrimidine derivatives with significant antimicrobial activity. For instance, a series of N-(substituted phenyl)-2-(4-oxo-5-(4-(thieno[2,3-d]-pyrimidin-4-yloxy)benzylidene)-2-thioxothiazolidin-3-yl)acetamide derivatives were prepared and found to exhibit antibacterial potency against E. coli, B. subtilis, B. cereus, and K. pneumonia, as well as antifungal potency against A. flavus, A. niger, P. marneffei, and C. albicans, comparing favorably with standard treatments like Gentamicin and Fluconazole (Kerru et al., 2019).

Blood Platelet Aggregation Inhibition

Compounds related to the thienopyrimidine class have been investigated for their ability to inhibit platelet aggregation, a key factor in thrombotic diseases. A study found that imidazo[1,2-a]thienopyrimidin-2-one derivatives act as potent inhibitors of blood platelet aggregation in vitro and ex vivo in rats, highlighting their potential as therapeutic agents in preventing thrombosis (Ishikawa et al., 1981).

Synthesis of Fused Heterocycles

The versatility of thienopyrimidine derivatives extends to the synthesis of fused heterocycles. For example, the use of 2-chloro-N-phenylacetamide and N-(benzo[d]thiazol-2-yl)-2-chloroacetamide as electrophilic building blocks facilitated the formation of thiazolo[3,2-a]pyrimidinone products, showcasing the chemical diversity achievable with this scaffold (Janardhan et al., 2014).

Anti-Allergy Activity

The structure of thienopyrimidines also lends itself to anti-allergy applications. A study found that ethyl 2-benzoylthioureidothiophen-3-carboxylates could undergo cyclization to yield new 2-aminothieno[2,3-d][1,3]thiazin-4-ones, some of which exhibited weak anti-allergy activity, demonstrating the potential for further exploration in this area (Leistner et al., 1988).